[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl 2-phenoxyacetate

• IUPAC Name: [5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl 2-phenoxyacetate
• InChI: InChI=1S/C18H14ClNO4/c19-14-8-6-13(7-9-14)17-10-15(20-24-17)11-23-18(21)12-22-16-4-2-1-3-5-16/h1-10H,11-12H2
• InChI Key: APEBKNPSVQLPHI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(=O)OCC2=NOC(=C2)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H14ClNO4
• Molecular Weight: 343.8 g/mol
• CAS No.: 946346-86-7

Description

[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl 2-phenoxyacetate is a useful research compound. Its molecular formula is C18H14ClNO4 and its molecular weight is 343.76. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

One of the key applications of compounds related to (5-(4-Chlorophenyl)isoxazol-3-yl)methyl 2-phenoxyacetate is in the field of crystallography. For instance, the crystal structure of methyl 2-[5-(2-hydroxyphenyl)-2H-tetrazol-2-yl]acetate, a related compound, was investigated to understand its formation from various reactions (Lee, Ryu, & Lee, 2017).

Antimicrobial Agents

Compounds with structures similar to (5-(4-Chlorophenyl)isoxazol-3-yl)methyl 2-phenoxyacetate have been synthesized and studied for their antimicrobial properties. For example, the synthesis of formazans from a Mannich base of a related compound showed moderate antimicrobial activity against various bacterial and fungal strains (Sah, Bidawat, Seth, & Gharu, 2014).

Anticancer and Electrochemical Properties

These compounds have been explored for their potential anticancer properties. A study on 3-methyl-4-(hetero)aryl methylene isoxazole-5(4H)-ones derivatives, which are structurally related, demonstrated significant anticancer activity against lung cancer cells and also exhibited notable electrochemical behavior (Badiger, Khatavi, & Kamanna, 2022).

Green Synthesis and Azo Dyes

Green synthesis methods have been employed to create compounds like 4-(substituted phenylazo)-3-methyl-4H-isoxazol-5-ones, which are related to the compound . These methods offer environmentally friendly approaches and have potential applications in the development of azo dyes with antimicrobial properties (Banpurkar, Wazalwar, & Perdih, 2018).

Herbicide Research

Related phenoxy acid compounds have been extensively studied as herbicides, with investigations into their effects on plant growth and potential as weed killers (Blackman, 1945).